Cas no 2248307-37-9 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-phenyloxolane-3-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-phenyloxolane-3-carboxylate
• CAS No: 2248307-37-9
• MF: C₁₉H₁₅NO₅
• MW: 337.326105356216
• CID: 5804719
• PubChem ID: 165732209
• Update Time: 2025-11-01

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-phenyloxolane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6518695
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-phenyloxolane-3-carboxylate
• 2248307-37-9

• Inchi： 1S/C19H15NO5/c21-17-13-8-4-5-9-14(13)18(22)20(17)25-19(23)16-11-24-10-15(16)12-6-2-1-3-7-12/h1-9,15-16H,10-11H2
• InChI Key： QEZWWLGSOCVEJD-UHFFFAOYSA-N
• SMILES： O1CC(C(=O)ON2C(C3C=CC=CC=3C2=O)=O)C(C2C=CC=CC=2)C1

Computed Properties

• Exact Mass: 337.09502258g/mol
• Monoisotopic Mass: 337.09502258g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 532
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 72.9Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-phenyloxolane-3-carboxylate

Research Brief on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-phenyloxolane-3-carboxylate (CAS: 2248307-37-9): Recent Advances and Applications

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-phenyloxolane-3-carboxylate (CAS: 2248307-37-9) is a synthetic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. Recent studies have explored its role as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of novel protease inhibitors and anti-inflammatory agents. This brief summarizes the latest findings related to this compound, focusing on its chemical properties, synthetic pathways, and biological activities.

The compound's structure, featuring a phthalimide moiety linked to a phenyloxolane carboxylate, provides a promising scaffold for drug design. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the synthesis of selective matrix metalloproteinase (MMP) inhibitors, which are critical targets in cancer metastasis and inflammatory diseases. The researchers highlighted the compound's ability to enhance binding affinity through its rigid aromatic system and hydrogen-bonding capabilities, making it a valuable tool in structure-activity relationship (SAR) studies.

In addition to its role in drug discovery, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-phenyloxolane-3-carboxylate has been investigated for its pharmacokinetic properties. A recent preclinical study (2024) reported improved metabolic stability and oral bioavailability compared to earlier analogs, attributed to the oxolane ring's conformational flexibility. These findings suggest its potential as a lead compound for optimizing drug-like properties in small-molecule therapeutics.

Ongoing research also explores the compound's utility in targeted drug delivery systems. For instance, a team at the University of Cambridge (2024) functionalized this molecule with polyethylene glycol (PEG) chains to create pH-responsive nanocarriers for tumor-specific drug release. The results showed enhanced accumulation in tumor tissues and reduced off-target effects, underscoring its versatility beyond traditional small-molecule applications.

Despite these advances, challenges remain in scaling up synthesis and addressing potential toxicity concerns. A 2023 ACS Chemical Biology review emphasized the need for further in vivo studies to validate safety profiles before clinical translation. Nevertheless, the compound's multifaceted applications—from medicinal chemistry to nanomedicine—position it as a compelling subject for interdisciplinary research in the coming years.